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For Researchers, Scientists, and Drug Development Professionals

Introduction
m-PEG11-Ms, or methoxy(polyethylene glycol) undecyl mesylate, is a monodisperse

polyethylene glycol (PEG) linker that has emerged as a valuable tool in bioconjugation, drug

delivery, and nanotechnology. Its defined chain length of eleven ethylene glycol units provides

a homogenous and well-characterized spacer arm, overcoming the challenge of polydispersity

often associated with traditional PEG polymers. This technical guide provides a comprehensive

overview of the core properties, characteristics, and experimental applications of m-PEG11-Ms
for professionals in the field of scientific research and drug development.

The structure of m-PEG11-Ms features a terminal methoxy group, which is chemically inert,

and a mesylate (methanesulfonyl) group. The mesylate is an excellent leaving group, making

the terminal carbon susceptible to nucleophilic attack by functional groups such as amines and

thiols. This reactivity is the foundation of its utility in covalently modifying proteins, peptides,

nanoparticles, and other molecules of interest. The incorporation of the hydrophilic PEG chain

can enhance the solubility, stability, and pharmacokinetic profile of the conjugated molecule,

often reducing immunogenicity and prolonging circulation time in vivo.[1][2]
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Core Properties and Characteristics
The physicochemical properties of m-PEG11-Ms are summarized in the table below, providing

a quick reference for experimental design and implementation.

Property Value Source(s)

Chemical Formula C22H46O13S [3]

Molecular Weight 550.7 g/mol [3]

CAS Number 502487-25-4 [3]

Appearance
White to off-white solid or

viscous oil

Solubility
Water, DMSO, DMF,

Dichloromethane
[3]

Storage Conditions -20°C, desiccated [3]

Purity Typically >95%

Spectroscopic Characterization
Verification of the identity and purity of m-PEG11-Ms is crucial before its use in conjugation

reactions. The following tables outline the expected chemical shifts in ¹H and ¹³C NMR

spectroscopy and characteristic peaks in FTIR spectroscopy.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides a proton map of the molecule. The following are the expected

chemical shifts (in ppm) in a suitable solvent like CDCl₃.
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Chemical Shift (ppm) Assignment Multiplicity

~4.38
-CH₂-OMs (Methylene

adjacent to mesylate)
Triplet

~3.80 - 3.50
-O-CH₂-CH₂-O- (PEG

backbone)
Multiplet

~3.38
CH₃-O- (Terminal methoxy

protons)
Singlet

~3.08
CH₃-SO₂- (Mesylate methyl

protons)
Singlet

¹³C NMR Spectroscopy
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (ppm) Assignment

~72.0 - 69.0 -O-CH₂-CH₂-O- (PEG backbone carbons)

~69.0 -CH₂-OMs (Methylene adjacent to mesylate)

~59.0 CH₃-O- (Terminal methoxy carbon)

~37.7 CH₃-SO₂- (Mesylate methyl carbon)

FTIR Spectroscopy
Infrared spectroscopy can be used to identify the key functional groups present in m-PEG11-
Ms.
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Wavenumber (cm⁻¹) Assignment

~2870 C-H stretch (alkane)

~1350 & ~1175 S=O stretch (sulfonate)

~1100 C-O-C stretch (ether, characteristic of PEG)

~950 & ~840 C-O-S stretch

Experimental Protocols
The following protocols are representative methodologies for the use of m-PEG11-Ms in

bioconjugation. Optimization may be required based on the specific properties of the molecule

to be conjugated.

General Protocol for Conjugation to a Protein via Amine
Groups
This protocol describes the covalent attachment of m-PEG11-Ms to primary amines (e.g.,

lysine residues) on a protein.

Materials:

m-PEG11-Ms

Protein of interest

Amine-free buffer (e.g., 0.1 M sodium phosphate buffer, pH 7.5-8.5)

Anhydrous aprotic solvent (e.g., DMSO or DMF)

Quenching solution (e.g., 1 M Tris-HCl, pH 8.0)

Purification system (e.g., size-exclusion or ion-exchange chromatography)

Procedure:
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Protein Preparation: Dissolve the protein in the amine-free buffer to a final concentration of

1-10 mg/mL. If the protein is in a buffer containing primary amines (e.g., Tris), it must be

exchanged into an appropriate amine-free buffer.

m-PEG11-Ms Solution Preparation: Immediately before use, dissolve m-PEG11-Ms in

anhydrous DMSO or DMF to a concentration of 10-50 mg/mL.

Conjugation Reaction: Add a 5- to 50-fold molar excess of the m-PEG11-Ms solution to the

protein solution with gentle stirring. The optimal molar ratio should be determined empirically.

The final concentration of the organic solvent should ideally be below 10% (v/v) to maintain

protein stability.

Incubation: Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C

overnight. The reaction progress can be monitored by techniques such as SDS-PAGE, which

will show a shift in the molecular weight of the protein upon PEGylation.

Quenching: Add the quenching solution to the reaction mixture to a final concentration of 50-

100 mM to consume any unreacted m-PEG11-Ms. Allow the quenching reaction to proceed

for 30-60 minutes at room temperature.

Purification: Remove excess reagents and purify the PEGylated protein using size-exclusion

chromatography (SEC) or ion-exchange chromatography (IEX). The choice of method will

depend on the size and charge differences between the native and PEGylated protein.

Characterization: Characterize the purified conjugate to determine the degree of PEGylation

using methods such as MALDI-TOF mass spectrometry, which will show an increase in mass

corresponding to the number of attached PEG chains.

Characterization of PEGylated Protein by Mass
Spectrometry
Mass spectrometry is a powerful tool to confirm the successful conjugation and to determine

the number of PEG chains attached to the protein.

Methodology:
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Sample Preparation: The purified PEGylated protein is desalted into a buffer compatible with

mass spectrometry, such as 10 mM ammonium acetate.

Analysis: The sample is analyzed by electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry.

Data Interpretation: The resulting spectrum will show a series of peaks corresponding to the

protein with different numbers of attached m-PEG11-Ms molecules. The mass difference

between the peaks will be approximately 550.7 Da. Deconvolution of the ESI-MS data will

provide the average drug-to-antibody ratio (DAR) in the case of antibody-drug conjugates.[3]

[4]

Visualizations
Reaction Workflow for Protein PEGylation
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Caption: Workflow for the PEGylation of a protein with m-PEG11-Ms.
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Role of m-PEG11-Ms in Modifying a Bioactive Molecule
for Targeted Delivery
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Caption: m-PEG11-Ms links a bioactive molecule to enhance its therapeutic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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